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Introduction
Tellurium-128 (¹²⁸Te), a naturally occurring isotope of tellurium, has emerged as a crucial

element in the field of neutrino physics, primarily through its application in the search for

neutrinoless double beta decay (0νββ). This rare hypothetical radioactive decay process, if

observed, would have profound implications for our understanding of the fundamental

properties of neutrinos, including their nature as Majorana particles (meaning they are their

own antiparticles), and would provide insights into the matter-antimatter asymmetry in the

universe. This document provides detailed application notes and protocols for the use of ¹²⁸Te

in neutrino physics research, with a focus on the methodologies employed in experiments such

as the Cryogenic Underground Observatory for Rare Events (CUORE).

Quantitative Data Summary
The unique nuclear properties of ¹²⁸Te make it a compelling candidate for neutrinoless double

beta decay searches. A summary of its key quantitative data is presented below for easy

reference and comparison.
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Property Value Reference

Natural Isotopic Abundance 31.74(8)% [1][2]

Half-life (2νββ) 2.25 x 10²⁴ years [3]

Lower Limit on Half-life (0νββ) > 3.6 x 10²⁴ years (90% C.I.) [4]

Q-value for 0νββ Decay 866.7 ± 0.7 keV [4]

Daughter Nucleus ¹²⁸Xe [1]

Signaling Pathway: Neutrinoless Double Beta Decay
of Tellurium-128
The primary application of ¹²⁸Te in neutrino physics is the search for neutrinoless double beta

decay. This process involves the simultaneous transformation of two neutrons within the ¹²⁸Te

nucleus into two protons, with the emission of two electrons. Crucially, in the neutrinoless

mode, the two virtual neutrinos exchanged in the process annihilate each other, resulting in a

final state with only two electrons. The total kinetic energy of these two electrons would be

equal to the Q-value of the decay.
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Decay Products

Tellurium-128 (¹²⁸Te)
(52 protons, 76 neutrons) Virtual Intermediate State

2n → 2p + 2e⁻ + 2νₑ (virtual) Xenon-128 (¹²⁸Xe)
(54 protons, 74 neutrons)

Neutrino Annihilation
(Majorana nature)

2 Electrons (e⁻)
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Raw Detector Data

Event Reconstruction

Energy Calibration

Event Selection
(Pulse Shape, Anticoincidence)

Energy Spectrum Generation

Statistical Analysis
(Search for Peak at Q-value)

Result:
Observation or Half-life Limit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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